Cas no 2172037-70-4 (1-(tert-butoxy)carbonyl-3-(3-hydroxy-5,5-dimethyloxolan-3-yl)piperidine-3-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-3-(3-hydroxy-5,5-dimethyloxolan-3-yl)piperidine-3-carboxylic acid
• CAS No: 2172037-70-4
• MF: C₁₇H₂₉NO₆
• MW: 343.415265798569
• CID: 5893091
• PubChem ID: 165589668
• Update Time: 2025-06-09

1-(tert-butoxy)carbonyl-3-(3-hydroxy-5,5-dimethyloxolan-3-yl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butoxy)carbonyl-3-(3-hydroxy-5,5-dimethyloxolan-3-yl)piperidine-3-carboxylic acid
• 2172037-70-4
• 1-[(tert-butoxy)carbonyl]-3-(3-hydroxy-5,5-dimethyloxolan-3-yl)piperidine-3-carboxylic acid
• EN300-1631593

• Inchi： 1S/C17H29NO6/c1-14(2,3)24-13(21)18-8-6-7-16(10-18,12(19)20)17(22)9-15(4,5)23-11-17/h22H,6-11H2,1-5H3,(H,19,20)
• InChI Key： OXQBZBVMNCKTFH-UHFFFAOYSA-N
• SMILES： O1CC(CC1(C)C)(C1(C(=O)O)CN(C(=O)OC(C)(C)C)CCC1)O

Computed Properties

• Exact Mass: 343.19948764g/mol
• Monoisotopic Mass: 343.19948764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 96.3Ų

Additional information on 1-(tert-butoxy)carbonyl-3-(3-hydroxy-5,5-dimethyloxolan-3-yl)piperidine-3-carboxylic acid

Comprehensive Overview of 1-(tert-butoxy)carbonyl-3-(3-hydroxy-5,5-dimethyloxolan-3-yl)piperidine-3-carboxylic acid (CAS No. 2172037-70-4)

1-(tert-butoxy)carbonyl-3-(3-hydroxy-5,5-dimethyloxolan-3-yl)piperidine-3-carboxylic acid (CAS No. 2172037-70-4) is a sophisticated organic compound that has garnered significant attention in pharmaceutical and synthetic chemistry research. This compound, often abbreviated for convenience, features a unique structural framework combining a piperidine ring, a tert-butoxycarbonyl (Boc) protecting group, and a hydroxy-substituted oxolane moiety. Its molecular complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development.

The Boc-protected piperidine core is a critical feature, as it enhances the compound's stability during synthetic transformations. Researchers frequently employ Boc groups to safeguard amine functionalities, enabling selective reactions in multi-step syntheses. The presence of the 3-hydroxy-5,5-dimethyloxolan-3-yl side chain introduces additional stereochemical complexity, which can influence the compound's interactions with biological targets. This structural attribute is particularly relevant in the design of chiral pharmaceuticals, where enantioselectivity plays a pivotal role in efficacy and safety.

In recent years, the demand for highly functionalized piperidine derivatives has surged, driven by their prevalence in FDA-approved drugs and investigational compounds. 1-(tert-butoxy)carbonyl-3-(3-hydroxy-5,5-dimethyloxolan-3-yl)piperidine-3-carboxylic acid aligns with this trend, offering a versatile scaffold for modifications. Its carboxylic acid group provides a handle for further derivatization, such as amide bond formation or esterification, expanding its utility in medicinal chemistry. This adaptability has made it a subject of interest in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The synthesis of this compound typically involves multi-step organic reactions, including cyclization, protection-deprotection strategies, and stereoselective oxidation. Advanced techniques like asymmetric catalysis and microwave-assisted synthesis have been explored to improve yield and purity. These methodologies resonate with the broader shift toward green chemistry and sustainable synthesis, addressing environmental concerns while maintaining efficiency.

From an analytical perspective, CAS No. 2172037-70-4 is characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These tools ensure precise structural elucidation and purity assessment, which are critical for its application in regulated industries. The compound's logP and aqueous solubility profiles are also evaluated to predict its pharmacokinetic behavior, a key consideration in drug design.

Beyond pharmaceuticals, 1-(tert-butoxy)carbonyl-3-(3-hydroxy-5,5-dimethyloxolan-3-yl)piperidine-3-carboxylic acid has potential applications in material science and catalysis. Its rigid, functionalized structure could serve as a ligand in metal-organic frameworks (MOFs) or as a building block for polymers with tailored properties. This interdisciplinary relevance underscores its importance in both academic and industrial research.

In conclusion, CAS No. 2172037-70-4 represents a compelling case study in modern synthetic chemistry. Its intricate architecture, combined with its versatility, positions it as a valuable asset for researchers exploring new chemical entities and innovative therapeutic agents. As the scientific community continues to prioritize molecular diversity and sustainability, compounds like this will remain at the forefront of innovation.